Cas no 2377235-74-8 (Thiourea, N-4-pyridinyl-N-[6-(trifluoromethyl)-4-pyrimidinyl]-)

• Product Name: Thiourea, N-4-pyridinyl-N-[6-(trifluoromethyl)-4-pyrimidinyl]-
• CAS No: 2377235-74-8
• MF: C₁₁H₈F₃N₅S
• MW: 299.274930000305
• MDL: MFCD16614415
• CID: 4781283
• Update Time: 2025-06-30

Thiourea, N-4-pyridinyl-N-[6-(trifluoromethyl)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-4-pyridinyl-N-[6-(trifluoromethyl)-4-pyrimidinyl]-

• MDL： MFCD16614415
• Inchi： 1S/C11H8F3N5S/c12-11(13,14)8-5-9(18-6-17-8)19(10(15)20)7-1-3-16-4-2-7/h1-6H,(H2,15,20)
• InChI Key： PQMUFQPMYPCBQB-UHFFFAOYSA-N
• SMILES： N(C1C=CN=CC=1)(C1C=C(C(F)(F)F)N=CN=1)C(N)=S

Additional information on Thiourea, N-4-pyridinyl-N-[6-(trifluoromethyl)-4-pyrimidinyl]-

Thiourea, N-4-pyridinyl-N-[6-(trifluoromethyl)-4-pyrimidinyl]

Thiourea, N-4-pyridinyl-N-[6-(trifluoromethyl)-4-pyrimidinyl] is a highly specialized organic compound with the CAS number 2377235-74-8. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a thiourea core, which is a thio analog of urea, and two heterocyclic substituents: a pyridine ring and a pyrimidine ring with a trifluoromethyl group. These substituents contribute to the compound's electronic properties, making it a promising candidate for various research and industrial applications.

The thiourea functional group in this compound plays a crucial role in its reactivity and stability. Thioureas are known for their ability to form hydrogen bonds and participate in various chemical reactions, making them valuable in catalysis and drug design. The pyridine ring introduces aromaticity and electron-withdrawing effects, while the pyrimidine ring with a trifluoromethyl group enhances the compound's electron-deficient nature. This combination makes the compound highly versatile, with potential applications in fields such as catalysis, drug discovery, and materials science.

Recent studies have highlighted the importance of thioureas in medicinal chemistry. For instance, researchers have explored the use of thiourea derivatives as inhibitors of enzymes such as proteases and kinases. The N-4-pyridinyl and N-[6-(trifluoromethyl)-4-pyrimidinyl] substituents in this compound are particularly interesting due to their ability to modulate the electronic properties of the thiourea core. This modulation can lead to enhanced binding affinities with target proteins, making the compound a promising lead for drug development.

In addition to its biological applications, thiourea derivatives like this compound are also being investigated for their potential in catalysis. The heterocyclic substituents can act as coordinating groups, enabling the compound to bind metal ions and facilitate various catalytic transformations. For example, recent research has demonstrated that thiourea-based catalysts can efficiently promote C-H activation reactions, which are critical in organic synthesis.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The key steps typically include the preparation of intermediate thioureas followed by coupling reactions to introduce the pyridine and pyrimidine rings. The introduction of the trifluoromethyl group requires careful control over reaction conditions to ensure high yields and purity.

From an environmental perspective, thiourea derivatives like this compound are generally considered stable under normal conditions. However, their degradation pathways under various environmental conditions require further investigation to ensure their safe use in industrial applications.

In conclusion, Thiourea, N-4-pyridinyl-N-[6-(trifluoromethyl)-4-pyrimidinyl] is a fascinating compound with a wide range of potential applications. Its unique structure combines the reactivity of thioureas with the electronic properties of heterocyclic rings, making it a valuable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial innovation.